(2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H17ClO2/c23-20-11-9-19(10-12-20)22(24)15-8-17-6-13-21(14-7-17)25-16-18-4-2-1-3-5-18/h1-15H,16H2/b15-8+
• InChI Key: AKYYUDMOJHBIGY-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=CC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C/C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H17ClO2
• Molecular Weight: 348.8 g/mol
• CAS No.: 86711-44-6

Description

(2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one is an organic compound that belongs to the class of chalcones Chalcones are aromatic ketones with two phenyl rings connected by a three-carbon α,β-unsaturated carbonyl system This compound is characterized by the presence of a benzyloxy group on one phenyl ring and a chlorine atom on the other phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between 4-benzyloxybenzaldehyde and 4-chloroacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually conducted in an ethanol or methanol solvent under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the Claisen-Schmidt condensation reaction. This would require optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as crystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the α,β-unsaturated carbonyl system to saturated ketones or alcohols.

Substitution: The benzyloxy and chloro groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products

Oxidation: Epoxides or hydroxylated derivatives.

Reduction: Saturated ketones or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of materials with specific optical or electronic properties.

Mechanism of Action

The mechanism of action of (2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one is not fully understood, but it is believed to interact with various molecular targets and pathways. In biological systems, it may exert its effects by binding to specific enzymes or receptors, thereby modulating their activity. The presence of the benzyloxy and chloro groups may enhance its binding affinity and specificity for certain targets.

Comparison with Similar Compounds

Similar Compounds

(2E)-3-(4-methoxyphenyl)-1-(4-chlorophenyl)prop-2-en-1-one: Similar structure but with a methoxy group instead of a benzyloxy group.

(2E)-3-(4-hydroxyphenyl)-1-(4-chlorophenyl)prop-2-en-1-one: Similar structure but with a hydroxy group instead of a benzyloxy group.

(2E)-3-(4-benzyloxyphenyl)-1-phenylprop-2-en-1-one: Similar structure but without the chlorine atom.

Uniqueness

The presence of both the benzyloxy and chloro groups in (2E)-3-[4-(benzyloxy)phenyl]-1-(4-chlorophenyl)prop-2-en-1-one makes it unique compared to other chalcones. These functional groups can influence its chemical reactivity and biological activity, potentially making it more effective in certain applications.